1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-3-[4-(propan-2-yl)phenyl]thiourea
CAS No.:
Cat. No.: VC14609511
Molecular Formula: C20H22FN3S
Molecular Weight: 355.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C20H22FN3S |
|---|---|
| Molecular Weight | 355.5 g/mol |
| IUPAC Name | 1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-3-(4-propan-2-ylphenyl)thiourea |
| Standard InChI | InChI=1S/C20H22FN3S/c1-13(2)14-3-6-17(7-4-14)24-20(25)22-10-9-15-12-23-19-8-5-16(21)11-18(15)19/h3-8,11-13,23H,9-10H2,1-2H3,(H2,22,24,25) |
| Standard InChI Key | HUMLWHKFDTVVJW-UHFFFAOYSA-N |
| Canonical SMILES | CC(C)C1=CC=C(C=C1)NC(=S)NCCC2=CNC3=C2C=C(C=C3)F |
Introduction
1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-3-[4-(propan-2-yl)phenyl]thiourea is a complex organic compound with a molecular formula of C20H22FN3S and a molecular weight of approximately 371.46 g/mol. It is characterized by its unique structure, which includes a thiourea backbone linked to a 5-fluoroindole moiety and a propan-2-yl-substituted phenyl group. This compound is of interest in various fields due to its potential biological activities and chemical properties.
Synthesis and Characterization
The synthesis of 1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-3-[4-(propan-2-yl)phenyl]thiourea typically involves the reaction of appropriate precursors, such as 2-(5-fluoro-1H-indol-3-yl)ethylamine and 4-(propan-2-yl)phenyl isothiocyanate, in a suitable solvent. Characterization methods include nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy to confirm the structure and purity of the compound.
Biological Activities
While specific biological activity data for 1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-3-[4-(propan-2-yl)phenyl]thiourea may be limited, compounds with similar structures have shown potential in various areas:
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Antimicrobial Activity: Thiourea derivatives are known for their antimicrobial properties, which could be relevant for this compound.
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Anti-inflammatory Activity: Some thiourea compounds exhibit anti-inflammatory effects, which might be applicable here.
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Anticancer Potential: The presence of a 5-fluoroindole moiety suggests potential anticancer activity, although specific studies are needed to confirm this.
Future Research Directions
Further research is necessary to fully explore the biological activities and potential applications of 1-[2-(5-fluoro-1H-indol-3-yl)ethyl]-3-[4-(propan-2-yl)phenyl]thiourea. This includes in vitro and in vivo studies to assess its efficacy and safety as a therapeutic agent.
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